Cas no 773128-72-6 (Benzoic acid, 4-bromo-2-(methylsulfonyl)-, ethyl ester)

• Product Name: Benzoic acid, 4-bromo-2-(methylsulfonyl)-, ethyl ester
• CAS No: 773128-72-6
• MF: C₁₀H₁₁BrO₄S
• MW: 307.160941362381
• CID: 536326
• PubChem ID: 59251585
• Update Time: 2025-04-19

Benzoic acid, 4-bromo-2-(methylsulfonyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-2-(methylsulfonyl)-, ethyl ester
• ethyl 4-bromo-2-methylsulfonylbenzoate
• DTXSID10731353
• 4-bromo-2-methanesulfonyl-benzoic acid ethyl ester
• Ethyl 4-bromo-2-(methanesulfonyl)benzoate
• ethyl 4-bromo-2-methanesulfonylbenzoate
• SCHEMBL3472808
• QPESNLGXWNKLCW-UHFFFAOYSA-N
• 773128-72-6

• Inchi： 1S/C10H11BrO4S/c1-3-15-10(12)8-5-4-7(11)6-9(8)16(2,13)14/h4-6H,3H2,1-2H3
• InChI Key： QPESNLGXWNKLCW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OCC)=C(C=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 305.95614g/mol
• Monoisotopic Mass: 305.95614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.8Ų